Cas no 1805714-87-7 (2-Bromo-3-(3-oxopropyl)benzoic acid)

• Product Name: 2-Bromo-3-(3-oxopropyl)benzoic acid
• CAS No: 1805714-87-7
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 4793210
• Update Time: 2025-05-23

2-Bromo-3-(3-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-oxopropyl)benzoic acid

• Inchi： 1S/C10H9BrO3/c11-9-7(4-2-6-12)3-1-5-8(9)10(13)14/h1,3,5-6H,2,4H2,(H,13,14)
• InChI Key： YYEKMXWTWPGFFU-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-3-(3-oxopropyl)benzoic acid

2-Bromo-3-(3-oxopropyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1805714-87-7, commonly referred to as 2-Bromo-3-(3-oxopropyl)benzoic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a benzoic acid backbone with a bromine substituent at the 2-position and a 3-oxopropyl group at the 3-position. This combination of functional groups makes it a versatile compound for both synthetic and analytical purposes.

2-Bromo-3-(3-oxopropyl)benzoic Acid exhibits interesting chemical reactivity due to the presence of the bromine atom and the ketone group within the 3-oxopropyl substituent. Recent studies have highlighted its role in organocatalytic reactions, where it serves as a substrate for enamine and iminium catalysis. These reactions are pivotal in the synthesis of complex molecules, particularly in the pharmaceutical industry. The bromine atom acts as an excellent leaving group, facilitating nucleophilic substitutions, while the ketone group provides sites for enolate formation, enabling further functionalization.

One of the most notable applications of 2-Bromo-3-(3-oxopropyl)benzoic Acid is in the development of bioactive compounds. Researchers have utilized this compound as a precursor in the synthesis of β-lactam antibiotics and other therapeutic agents. Its ability to undergo ring-opening reactions under specific conditions has made it invaluable in medicinal chemistry. Furthermore, its role in click chemistry has been explored, where it participates in copper-catalyzed azide-alkyne cycloadditions, leading to the formation of diverse heterocyclic structures.

The synthesis of 2-Bromo-3-(3-oxopropyl)benzoic Acid involves a multi-step process that typically begins with bromination of benzoic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields.

In terms of spectroscopic analysis, 2-Bromo-3-(3-oxopropyl)benzoic Acid exhibits characteristic peaks in its IR spectrum due to the carbonyl groups present in both the benzoic acid and ketone functionalities. NMR spectroscopy further confirms the regiochemistry of substitution, with distinct signals for the aromatic protons and those adjacent to the ketone group. These analytical techniques are crucial for confirming the purity and structure of the compound during quality control processes.

Recent studies have also explored the biodegradation pathways of 2-Bromo-3-(3-oxopropyl)benzoic Acid, particularly under aerobic conditions. Microbial degradation experiments have shown that certain bacterial strains can metabolize this compound, highlighting its potential environmental fate and bioremediation possibilities. This information is critical for assessing its ecological impact and ensuring sustainable practices in its production and use.

Moreover, 2-Bromo-3-(3-oxopropyl)benzoic Acid has found applications in materials science, particularly as a building block for polymeric materials with tailored properties. Its ability to form covalent bonds through nucleophilic aromatic substitution has led to its incorporation into high-performance polymers used in electronics and biomedical devices.

In conclusion, 2-Bromo-3-(3-oxopropyl)benzoic Acid (CAS No. 1805714-87-7) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in contemporary research and development efforts.